methyl 1-{4-[(Z)-N'-hydroxycarbamimidoyl]phenyl}-1H-pyrazole-3-carboxylate

Catalog No.
S6749869
CAS No.
2549133-14-2
M.F
C12H12N4O3
M. Wt
260.25 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
methyl 1-{4-[(Z)-N'-hydroxycarbamimidoyl]phenyl}-1...

CAS Number

2549133-14-2

Product Name

methyl 1-{4-[(Z)-N'-hydroxycarbamimidoyl]phenyl}-1H-pyrazole-3-carboxylate

IUPAC Name

methyl 1-[4-[(Z)-N'-hydroxycarbamimidoyl]phenyl]pyrazole-3-carboxylate

Molecular Formula

C12H12N4O3

Molecular Weight

260.25 g/mol

InChI

InChI=1S/C12H12N4O3/c1-19-12(17)10-6-7-16(14-10)9-4-2-8(3-5-9)11(13)15-18/h2-7,18H,1H3,(H2,13,15)

InChI Key

FVDVSVUXCXDBHT-UHFFFAOYSA-N

SMILES

COC(=O)C1=NN(C=C1)C2=CC=C(C=C2)C(=NO)N

Canonical SMILES

COC(=O)C1=NN(C=C1)C2=CC=C(C=C2)C(=NO)N

Isomeric SMILES

COC(=O)C1=NN(C=C1)C2=CC=C(C=C2)/C(=N/O)/N
  • Pyrazole Scaffold: The core structure of M-HPC is a pyrazole ring, a five-membered heterocycle containing nitrogen atoms at positions 1 and 3. Pyrazoles are a prevalent scaffold in medicinal chemistry due to their diverse biological activities []. Research suggests pyrazoles can exhibit anti-inflammatory, analgesic, and anticonvulsant properties []. However, further studies are required to determine if M-HPC possesses similar activities.

  • Functional Groups: M-HPC also incorporates a carboxylic acid ester group (methyl ester) at position 3 and a hydroxycarbamimidoyl group at the para position of the phenyl ring. The presence of these functional groups could influence the molecule's interaction with biological targets.

  • Synthetic Intermediate: The structure of M-HPC bears resemblance to known pyrazole-based intermediates utilized in the synthesis of more complex molecules with various functionalities []. M-HPC could potentially serve as a building block in the synthesis of novel drug candidates.

XLogP3

1.2

Hydrogen Bond Acceptor Count

5

Hydrogen Bond Donor Count

2

Exact Mass

260.09094026 g/mol

Monoisotopic Mass

260.09094026 g/mol

Heavy Atom Count

19

Dates

Last modified: 11-23-2023

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